N-(Cyanomethyl)-N-methyl-2-(4-methylsulfanylphenoxy)propanamide
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Description
N-(Cyanomethyl)-N-methyl-2-(4-methylsulfanylphenoxy)propanamide, also known as CMMP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the amide family of compounds and has been found to have unique properties that make it useful in a variety of research settings.
Scientific Research Applications
- AKOS016933870 has shown promise as a potential anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting tumor growth and inducing apoptosis (programmed cell death). Further studies are needed to elucidate its mechanisms and evaluate its efficacy in vivo .
- Inflammation plays a crucial role in various diseases. AKOS016933870 has been investigated for its anti-inflammatory properties. It may modulate inflammatory pathways, making it a candidate for conditions like rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders .
- Some studies suggest that AKOS016933870 could have cardiovascular benefits. It may impact lipid metabolism, reduce oxidative stress, and improve endothelial function. These effects could be relevant for preventing or managing cardiovascular diseases .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, involve oxidative stress and inflammation. AKOS016933870 has been investigated for its potential neuroprotective effects. It may help preserve neuronal function and prevent neurodegeneration .
- Preliminary research indicates that AKOS016933870 exhibits antimicrobial activity against certain bacteria and fungi. It could be explored as a novel antimicrobial agent or as an adjunct to existing treatments .
- AKOS016933870 might influence metabolic pathways related to glucose homeostasis, lipid metabolism, and insulin sensitivity. Researchers have studied its effects in animal models of diabetes and obesity. Further investigations are necessary to validate these findings .
Anticancer Properties
Anti-inflammatory Activity
Cardiovascular Health
Neuroprotection
Antimicrobial Activity
Metabolic Disorders
properties
IUPAC Name |
N-(cyanomethyl)-N-methyl-2-(4-methylsulfanylphenoxy)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2S/c1-10(13(16)15(2)9-8-14)17-11-4-6-12(18-3)7-5-11/h4-7,10H,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYAUENMTVIDEOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)CC#N)OC1=CC=C(C=C1)SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Cyanomethyl)-N-methyl-2-(4-methylsulfanylphenoxy)propanamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.